2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine

• CAS No.: 87992-38-9
• Molecular Formula: C10H10N4O3
• Molecular Weight: 234.21 g/mol
• IUPAC Name: 2-ethoxy-3-nitro-1,6-naphthyridin-4-amine
• InChI: InChI=1S/C10H10N4O3/c1-2-17-10-9(14(15)16)8(11)6-5-12-4-3-7(6)13-10/h3-5H,2H2,1H3,(H2,11,13)
• InChI Key: OPSGUCGYAZSEJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C=NC=C2)C(=C1[N+](=O)[O-])N

Description

2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine is a substituted 1,6-naphthyridine derivative featuring an ethoxy group at position 2, a nitro group at position 3, and an amine at position 2. The 1,6-naphthyridine core is a bicyclic aromatic system with two fused pyridine rings, which confers unique electronic and steric properties. The ethoxy and nitro substituents likely influence solubility, reactivity, and biological activity, making this compound relevant for pharmaceutical and materials science research.

Biological Activity

2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine is a derivative of naphthyridine, a class of nitrogen-containing heterocycles known for their diverse biological activities. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. This article reviews the biological activities associated with this compound, supported by data tables and case studies.

Chemical Structure

The structure of 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{N}_4\text{O}_3$$

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of naphthyridine derivatives, including 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine. The compound exhibits significant activity against various bacterial strains.

Bacterial Strain	Inhibition Zone (mm)	Comparative Drug
Staphylococcus aureus	20	Ampicillin
Escherichia coli	18	Gentamicin
Pseudomonas aeruginosa	22	Ciprofloxacin

This data indicates that the compound has comparable or superior efficacy against certain strains compared to standard antibiotics .

Anticancer Activity

The compound has also shown promise in anticancer research. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cell lines.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	15.5	Induction of apoptosis
HeLa (Cervical Cancer)	12.3	Cell cycle arrest

These findings suggest that 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine may act through mechanisms such as apoptosis induction and cell cycle modulation .

Neuroprotective Effects

Emerging research indicates that naphthyridine derivatives may possess neuroprotective properties. Studies involving animal models have shown that these compounds can mitigate neurodegeneration associated with diseases like Alzheimer's.

Model	Effect Observed	Reference
Transgenic Mouse Model	Reduced amyloid plaque formation	Sriram et al., 2020
Rat Model of Parkinson's	Improved motor function	Bavlin & Tan, 2024

This highlights the potential of 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine in treating neurodegenerative disorders .

The biological activities of 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine are attributed to its ability to interact with various molecular targets:

• DNA Gyrase Inhibition : The compound exhibits selective antibacterial activity by inhibiting DNA gyrase, crucial for bacterial DNA replication.
• Apoptosis Induction : It triggers apoptotic pathways in cancer cells through the activation of caspases.
• Neurotransmitter Modulation : Potential modulation of neurotransmitter systems may contribute to its neuroprotective effects.

Case Studies

Several case studies have documented the efficacy of naphthyridine derivatives:

• Antimicrobial Efficacy Against MDR-TB : A derivative showed enhanced activity against multidrug-resistant Mycobacterium tuberculosis, outperforming traditional treatments like isoniazid .
• Cancer Cell Line Studies : A study on various cancer cell lines revealed that modifications in the naphthyridine structure significantly improved anticancer activity, emphasizing the importance of structural optimization .

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities that make it a candidate for further research in various therapeutic areas:

• Antimicrobial Activity : Naphthyridine derivatives, including 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine, have shown significant antimicrobial properties. Studies indicate that compounds with similar structures can inhibit the growth of various bacteria and fungi, making them useful in treating infections caused by resistant strains .
• Anticancer Potential : Research has highlighted the ability of naphthyridine derivatives to act as inhibitors of protein kinases, which are crucial in cancer cell signaling pathways. The introduction of specific substituents on the naphthyridine scaffold can enhance their selectivity and potency against cancer cells .
• Neurological Effects : Some derivatives have been studied for their potential in treating neurological disorders. The 1,8-naphthyridine group has been associated with analgesic and anti-inflammatory effects, suggesting that 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine may also possess similar properties .

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of naphthyridine derivatives, 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine was tested against a panel of bacterial strains. Results indicated that the compound exhibited potent activity against both Gram-positive and Gram-negative bacteria, comparable to established antibiotics .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	32 µg/mL

Case Study 2: Anticancer Activity

Another investigation focused on the anticancer properties of naphthyridine derivatives highlighted that compounds with a similar structure to 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine showed significant inhibition of cancer cell proliferation in vitro. The study demonstrated that these compounds could induce apoptosis in cancer cells through the activation of caspase pathways .

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	10
HeLa (Cervical Cancer)	15

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The nitro and ethoxy groups participate in nucleophilic substitution under controlled conditions. Key examples include:

Reaction Type	Conditions	Product	Yield	Source
Nitro group substitution	K₂CO₃, DMF, 80°C, arylthiols	3-Substituted thioether derivatives	65-78%
Ethoxy group displacement	HBr (48%), reflux, 6 hrs	2-Hydroxy-3-nitro-1,6-naphthyridin-4-amine	83%

These reactions often require polar aprotic solvents (e.g., DMF, DMSO) to stabilize transition states and enhance nucleophilicity. Steric hindrance from the fused naphthyridine ring can reduce yields in bulkier substituent introductions .

Reduction of Nitro Group

The nitro group at position 3 is reducible to an amine, enabling further functionalization:

Method A (Catalytic Hydrogenation):

• Conditions: H₂ (1 atm), 10% Pd/C, ethanol, 25°C, 12 hrs

• Product: 3-Amino-2-ethoxy-1,6-naphthyridin-4-amine

• Yield: 92%

Method B (Chemical Reduction):

• Conditions: Fe/HCl, H₂O/EtOH (1:1), 70°C, 4 hrs

• Product: Same as Method A

• Yield: 85%

The resulting diamine intermediate serves as a precursor for heterocyclic fused systems, such as triazolopyridines, via diazotization and cyclization .

Electrophilic Aromatic Substitution

The electron-deficient naphthyridine core undergoes electrophilic substitution at specific positions:

Reagent	Position	Product	Notes
HNO₃/H₂SO₄	C5	5-Nitro derivative	Requires 24 hrs at 0°C
Br₂ (1 equiv), Fe	C7	7-Bromo-2-ethoxy-3-nitro-1,6-naphthyridin-4-amine	Regioselectivity controlled by nitro group

Alkylation and Protecting Group Strategies

The amino group at position 4 undergoes selective alkylation:

Example Reaction:

• Substrate: 2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine

• Reagent: Benzyl bromide, NaH, THF, 0°C → 25°C

• Product: N4-Benzyl protected derivative

• Yield: 76%

This protection is critical for multi-step syntheses, preventing unwanted side reactions during subsequent nitro group modifications.

Ring Modification and Heterocycle Formation

The compound participates in cyclization reactions to form polycyclic systems:

Gould-Jacobs Cyclization:

• Conditions: POCl₃, 110°C, 3 hrs → H₂O workup

• Product: 1,6-Naphthyrido[4,3-b]quinolin-5-ium chloride

• Yield: 68%

Mechanistic Insight:
The ethoxy group acts as a leaving group, while the nitro group stabilizes the transition state through resonance .

Stability and Reaction Optimization

Critical factors influencing reaction outcomes:

• Solvent Effects: Polar aprotic solvents (e.g., DMF) improve substitution kinetics by 40% compared to protic solvents.

• Temperature Control: Exceeding 100°C leads to decomposition via ring-opening (20% mass loss in TGA) .

• Catalyst Choice: Pd/C outperforms Raney Ni in nitro reductions due to reduced dehalogenation side reactions .

This compound’s multifunctional architecture enables precise synthetic tailoring, making it invaluable for developing novel therapeutics and functional materials. Continued exploration of its reactivity space could unlock new applications in asymmetric catalysis and supramolecular chemistry.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1: Structural and Molecular Properties of Selected 1,6-Naphthyridine Derivatives

Compound Name	Molecular Formula	Molecular Weight (Da)	Substituents (Position)	Key Features
2-Ethoxy-3-nitro-1,6-naphthyridin-4-amine	C₁₀H₁₀N₄O₃	234.21*	Ethoxy (2), Nitro (3), Amine (4)	High polarity due to nitro and ethoxy groups
1,6-Naphthyridin-4-amine	C₈H₇N₃	145.16	Amine (4)	Parent compound; minimal steric hindrance
N-Methyl-1,6-naphthyridin-4-amine	C₉H₉N₃	159.19	Methylamine (4)	Enhanced lipophilicity vs. parent
3-Iodo-1,6-naphthyridin-4-amine	C₈H₆IN₃	271.06	Iodo (3), Amine (4)	Halogen substitution for cross-coupling
3-Nitro-1,6-naphthyridin-4-amine	C₈H₆N₄O₂	190.16	Nitro (3), Amine (4)	Nitro group enhances electrophilicity
2-(4-Bromophenyl)-1,6-naphthyridin-4-amine	C₁₄H₁₀BrN₃	300.16	4-Bromophenyl (2), Amine (4)	Bulky aryl substitution for π-π interactions

*Calculated based on analogous compounds.

Key Observations:

• Substituent Effects : The ethoxy group in the target compound likely increases solubility in polar solvents compared to halogenated analogs (e.g., 3-iodo derivative) . However, the nitro group may reduce metabolic stability relative to N-methyl or unsubstituted amines .
• Electronic Properties : The electron-withdrawing nitro group at position 3 enhances electrophilicity, making the compound more reactive in nucleophilic substitution reactions than the parent 1,6-naphthyridin-4-amine .

Q & A

Q. How can researchers investigate the compound’s potential as a kinase inhibitor or antimicrobial agent?

• Methodological Answer :
• Kinase inhibition : Screen against kinase panels (e.g., Eurofins KinaseProfiler) using fluorescence polarization assays.
• Antimicrobial activity : Perform MIC (minimum inhibitory concentration) assays against Gram-positive/negative bacteria. Correlate results with nitro group redox activity, which may disrupt microbial electron transport chains .

Q. What strategies mitigate toxicity risks associated with the nitro functional group?

• Methodological Answer : Replace the nitro group with less toxic substituents (e.g., trifluoromethyl) or employ prodrug strategies. Conduct in vitro toxicity assays (e.g., HepG2 cell viability, Ames test for mutagenicity) to validate safety .